Cas no 2306255-05-8 (trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 2306255-05-8
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD32182555
• CID: 4779015
• Update Time: 2026-02-27

trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB35736
• tert-Butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• Rel-tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD32182555
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-4-8(13)7(11)6-12/h7-8,12-13H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： GIIDZEBNRLNGMS-JGVFFNPUSA-N
• SMILES： O[C@@H]1CCN(C(=O)OC(C)(C)C)[C@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 70

Additional information on trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester

Professional Introduction to trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2306255-05-8)

trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 2306255-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine family, a heterocyclic structure characterized by a six-membered ring containing one nitrogen atom. The presence of hydroxyl and hydroxymethyl functional groups, along with a tert-butyl ester moiety, imparts unique reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl ester group is particularly noteworthy as it serves multiple purposes in synthetic chemistry. It acts as a protecting group for carboxylic acids, preventing unwanted side reactions during multi-step syntheses. Additionally, the tert-butyl group enhances the lipophilicity of the molecule, which can be advantageous when designing drug candidates that require better membrane permeability. This feature is increasingly relevant in the development of treatments for neurological and cardiovascular diseases, where blood-brain barrier penetration is often a critical factor.

Recent advancements in drug discovery have highlighted the importance of pyrrolidine derivatives due to their structural versatility and biological relevance. Studies have demonstrated that pyrrolidine scaffolds are prevalent in bioactive natural products and synthetic drugs, often contributing to pharmacological properties such as receptor binding affinity and metabolic stability. The compound trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2306255-05-8) exemplifies this trend, offering a versatile platform for medicinal chemists to explore.

In particular, the hydroxymethyl group in this molecule provides opportunities for further functionalization through oxidation or reduction reactions, allowing for the introduction of additional pharmacophores. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter biological activity. For instance, derivatives of this compound have been investigated for their potential role in enzyme inhibition and modulation of signaling pathways associated with inflammation and oxidative stress.

The synthesis of trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester involves multi-step organic transformations that highlight modern synthetic methodologies. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated oxidation, has enabled more efficient and selective constructions of the pyrrolidine core. These advances not only improve yield but also reduce the environmental impact of synthetic processes, aligning with green chemistry principles.

From a biological perspective, the compound’s structural features suggest potential applications in therapeutic areas where precise molecular interactions are required. For example, its ability to mimic natural biomolecules may make it useful in developing chiral auxiliaries or ligands for enzyme-targeted therapies. Moreover, its solubility profile—moderately soluble in polar organic solvents—facilitates its use in various solution-phase synthetic protocols without compromising purity or reactivity.

Current research is exploring the pharmacokinetic properties of derivatives derived from trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2306255-05-8). Computational modeling techniques have been employed to predict how structural modifications might influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Such studies are essential for optimizing drug candidates before they proceed to clinical trials.

The role of this compound in peptide mimetics is another area of active investigation. Pyrrolidine-based motifs are frequently found in peptide sequences that require protease resistance or enhanced bioavailability. By incorporating functionalized pyrrolidines like this one into drug designs, researchers aim to create molecules that maintain biological activity while avoiding degradation by bodily enzymes.

In conclusion, trans-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2306255-05-8) represents a promising intermediate with broad applications in pharmaceutical synthesis and drug development. Its unique structural features—combining hydroxyl, hydroxymethyl, and ester functionalities—make it an adaptable building block for exploring new chemical entities with potential therapeutic benefits across multiple disease indications.